Cas no 1782729-64-9 (3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)-)

• Product Name: 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)-
• CAS No: 1782729-64-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5263964
• Update Time: 2025-11-02

3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)-

• Inchi： 1S/C12H17NO/c1-9-3-4-11(5-10(9)2)12(6-13)7-14-8-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： FIEDUYNKGVRHKM-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(C)C(C)=C2)(CN)C1

Additional information on 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)-

Comprehensive Overview of 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- (CAS No. 1782729-64-9)

3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- (CAS No. 1782729-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique oxetane ring structure and 3,4-dimethylphenyl substitution, is increasingly being explored for its potential applications in drug discovery and advanced material formulations. The growing interest in oxetane-containing compounds stems from their ability to modulate physicochemical properties, making them valuable building blocks in modern chemistry.

The molecular structure of 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- features a three-membered oxetane ring, which contributes to its distinct chemical reactivity and stability profile. Researchers have noted that the incorporation of oxetane moieties in molecular frameworks can significantly influence properties such as solubility, metabolic stability, and bioavailability. The 3,4-dimethylphenyl group attached to the oxetane ring further enhances the compound's potential for specific interactions in biological systems, making it particularly interesting for medicinal chemistry applications.

Recent studies have highlighted the potential of 3-Oxetanemethanamine derivatives in addressing current challenges in drug development. The pharmaceutical industry's focus on small molecule therapeutics and targeted drug delivery systems has created new opportunities for compounds like 1782729-64-9. Its structural features make it a promising candidate for the development of novel enzyme inhibitors and receptor modulators, particularly in areas such as oncology and neurological disorders where precise molecular targeting is crucial.

In material science, 3-(3,4-dimethylphenyl)-3-oxetanemethanamine has shown potential as a building block for advanced polymers and functional materials. The oxetane ring can participate in various polymerization reactions, enabling the creation of materials with tailored properties. Researchers are particularly interested in its application for developing high-performance coatings, adhesives, and electronic materials that require specific thermal and mechanical characteristics.

The synthesis and characterization of CAS 1782729-64-9 have been subjects of recent scientific investigations. Modern synthetic approaches focus on efficient and sustainable methods for constructing the oxetane core, with particular attention to stereochemical control and yield optimization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound, ensuring its suitability for various applications.

From a commercial perspective, the demand for specialized oxetane derivatives like 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their drug discovery pipelines, while material science companies are exploring new monomers for advanced polymer systems. The unique properties of this compound position it as a valuable intermediate in both sectors.

Quality control and regulatory aspects of 1782729-64-9 are critical considerations for its commercial and research applications. Manufacturers and suppliers must adhere to strict purity standards and provide comprehensive analytical data to ensure the compound meets the requirements of various end-use applications. Proper handling, storage, and documentation procedures are essential to maintain the integrity of this specialized chemical.

Future research directions for 3-Oxetanemethanamine, 3-(3,4-dimethylphenyl)- include exploring its potential in emerging therapeutic areas and advanced material applications. The compound's versatility makes it an interesting subject for structure-activity relationship studies and molecular optimization efforts. As the scientific community continues to investigate oxetane-containing compounds, new applications and derivatives of this chemical entity are likely to emerge.

For researchers and industry professionals interested in CAS 1782729-64-9, staying informed about the latest developments in oxetane chemistry and related fields is essential. Scientific literature, patent databases, and specialized chemical catalogs serve as valuable resources for tracking progress in this area. The compound represents an excellent example of how structural innovation in organic chemistry can lead to valuable new tools for scientific and industrial advancement.